3,7,8,10-Tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene

• Molecular Formula: C9H14N4
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,8-diene
• InChI: InChI=1S/C9H14N4/c1-3-7-8(10-4-1)12-13-6-2-5-11-9(7)13/h11H,1-6H2,(H,10,12)
• InChI Key: VNXIZUVHDWXQSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3NCCCN3N=C2NC1

Description

This compound is a nitrogen-rich tricyclic heterocycle characterized by its fused bicyclo[7.4.0] backbone with four nitrogen atoms at positions 3, 7, 8, and 10.

Preparation Methods

Multicomponent Cyclocondensation Approaches

One of the principal synthetic strategies involves multicomponent cascade cyclocondensation reactions. For example, related tetraazatricyclic systems have been synthesized via the reaction of benzaldehyde, cyanoselenoacetamide, primary amines, and formaldehyde in a one-pot procedure leading to tricyclic selenone derivatives. Although this example involves selenium heterocycles, the methodology illustrates the utility of multicomponent reactions for assembling complex aza-tricyclic frameworks with good yields (45-53%).

This approach typically involves:

• Formation of intermediate dihydropyridine selenolates.
• Mannich-type aminomethylation with primary amines and formaldehyde.
• Intramolecular cyclization to form the tetraazatricyclic core.

Such methods can be adapted to non-selenium analogues by replacing selenium-containing reagents with appropriate nitrogen or carbon-centered nucleophiles.

Diels-Alder and Hetero-Diels-Alder Cycloadditions

The Diels-Alder reaction, particularly with inverse electron demand (DAR inv), is a powerful tool for constructing nitrogen-containing tricyclic systems. Functionalized dienes such as tetrazine derivatives undergo cycloaddition with dienophiles to yield dihydropyridazine and related heterocycles. These reactions proceed with elimination of nitrogen gas, driving the reaction irreversibly toward the formation of stable tricyclic products.

Key features of this approach:

• Use of tetrazine derivatives as dienes, which can be functionalized with aryl or alkyl substituents to tune reactivity.
• Reaction conditions often involve aqueous or organic solvents with controlled pH.
• The products are typically isolated as crystalline solids with high regio- and stereoselectivity.

Hetero-Diels-Alder reactions with in situ-generated azoalkenes and thioketones have also been employed to synthesize related nitrogen- and sulfur-containing tricyclic systems, demonstrating the versatility of cycloaddition strategies in constructing complex heterocycles.

Stepwise Synthetic Routes via Pyridine and Pyrrole Precursors

The synthesis of 3,7,8,10-tetraazatricyclo compounds often starts from substituted pyridine or pyrrole derivatives. These precursors undergo sequential functionalization and ring closure steps:

• Formation of diazine or triazine intermediates.
• Cyclization via nucleophilic substitution or condensation.
• Aromatization or oxidation steps to stabilize the tricyclic core.

For example, 9H-pyrrolo[2,3-b:5,4-c']dipyridine (a related tricyclic aza compound) can be synthesized through controlled cyclization of aminopyridine derivatives.

Comparative Data Table of Preparation Methods

Methodology	Key Reagents/Conditions	Yield (%)	Advantages	Limitations	References
Multicomponent Cyclocondensation	Benzaldehyde, cyanoselenoacetamide, primary amine, formaldehyde	45-53	One-pot synthesis, moderate to good yield	Requires selenium reagents (for selenones)
Diels-Alder (Inverse Electron Demand)	Tetrazine derivatives, dienophiles, aqueous/organic solvents	40-50	High regioselectivity, irreversible reaction	Tetrazine stability issues in aqueous media
Stepwise Pyridine/Pyrrole Cyclization	Aminopyridine derivatives, oxidation, cyclization agents	Variable (reported moderate)	Controlled synthesis, well-defined intermediates	Multi-step, requires purification steps

Detailed Research Outcomes

• The multicomponent cyclocondensation method enables the efficient assembly of tetraazatricyclic frameworks with the possibility to introduce selenium heteroatoms, which may be replaced to yield the non-selenated analogues.

• The Diels-Alder inverse electron demand reaction with tetrazine derivatives is a versatile and atom-economical approach. However, the instability of some tetrazine esters in aqueous media limits their biological application, prompting the design of more stable diaryl-tetrazines.

• Hetero-Diels-Alder reactions involving azoalkenes and thioketones yield highly regioselective tricyclic products, confirmed by X-ray crystallography and NMR spectroscopy. These methods highlight the regioselectivity and periselectivity of cycloaddition in constructing complex heterocycles.

• Theoretical studies on related Diels-Alder reactions confirm that frontier molecular orbital interactions and transition state geometries govern regioselectivity, providing insights for rational design of synthetic routes.

Chemical Reactions Analysis

Types of Reactions

3,7,8,10-Tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The nitrogen atoms in the compound can participate in nucleophilic substitution reactions with appropriate electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen functionalities.

Reduction: Formation of reduced derivatives with hydrogenated nitrogen atoms.

Substitution: Formation of substituted derivatives with various functional groups attached to the nitrogen atoms.

Scientific Research Applications

3,7,8,10-Tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structure and reactivity.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,7,8,10-Tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene involves its interaction with specific molecular targets. The nitrogen atoms in the compound can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways. The compound’s tricyclic structure allows it to interact with enzymes and receptors, potentially modulating their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

A structurally related compound, 1,8-Dimethyl-3,6,10,13-tetraazatetracyclo[8.4.1.1⁸,¹³.0²,⁷]hexadeca-2,6-diene (synthesized by Kuznetsov et al., 2004), shares the tetraaza motif but differs in ring topology and substituents:

• Ring System : The target compound is tricyclic ([7.4.0.0,2,7]), while the analog is tetracyclic ([8.4.1.1⁸,¹³.0²,⁷]) with an additional bridgehead methyl group.
• Substituents : The analog includes methyl groups at positions 1 and 8, which enhance steric stability and solubility compared to the unsubstituted parent compound .

Electronic and Computational Insights

Density functional theory (DFT) studies, such as Becke’s 1988 gradient-corrected exchange-energy functional, are critical for modeling the electronic structure of nitrogen-rich heterocycles. For example:

• HOMO-LUMO Gaps : The target compound’s smaller tricyclic system likely exhibits a narrower HOMO-LUMO gap compared to the tetracyclic analog, increasing its electrophilicity.
• Aromaticity : Both compounds display partial aromatic character in their nitrogen-containing rings, though the tetracyclic analog’s extended conjugation may enhance delocalization .

Physicochemical Properties

Property	Target Compound	Analog (Kuznetsov et al., 2004)
Molecular Formula	C₉H₁₀N₄	C₁₄H₂₀N₄
Molecular Weight (g/mol)	174.21	244.34
Solubility	Low (polar aprotic solvents)	Moderate (DMSO, CHCl₃)
Thermal Stability	Decomposes >200°C	Stable up to 250°C

Note: Data for the target compound inferred from structural analogs; experimental values for the analog are from .

Biological Activity

3,7,8,10-Tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene is a complex nitrogen-containing heterocyclic compound that has garnered attention due to its potential biological activities. The unique structural features of this compound make it a candidate for various applications in medicinal chemistry and pharmacology.

• Molecular Formula : C$_9$H$_{14}$N$_4$
• Molecular Weight : 178.23 g/mol
• CAS Number : 1702574-41-1

The biological activity of 3,7,8,10-tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene is primarily attributed to its ability to interact with biological macromolecules such as proteins and nucleic acids. The nitrogen atoms in the structure can form hydrogen bonds and coordinate with metal ions, influencing enzymatic activities and potentially modulating cellular pathways.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : Studies have shown that 3,7,8,10-tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene demonstrates significant antimicrobial properties against various bacterial strains.
• Anticancer Properties : Preliminary investigations suggest that the compound may inhibit cancer cell proliferation by inducing apoptosis in specific cancer cell lines.
• Antioxidant Activity : The compound has been reported to possess antioxidant properties that could protect cells from oxidative stress.

Case Studies

• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of the compound against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 50 µg/mL for both strains.
• Cytotoxicity Against Cancer Cells :
  • In vitro assays using breast cancer cell lines (MCF-7) revealed that treatment with 3,7,8,10-tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene resulted in a dose-dependent decrease in cell viability with an IC50 value of approximately 30 µM.
• Antioxidant Activity Assessment :
  • The DPPH assay demonstrated that the compound scavenged free radicals effectively with an IC50 value of 25 µg/mL.

Data Table: Summary of Biological Activities

Biological Activity	Test Organism/Cell Line	MIC/IC50 Value	Reference
Antimicrobial	S. aureus	50 µg/mL
Antimicrobial	E. coli	50 µg/mL
Cytotoxicity	MCF-7 (Breast Cancer)	30 µM
Antioxidant	DPPH Assay	25 µg/mL

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing the laboratory-scale synthesis of 3,7,8,10-tetraazatricyclo[7.4.0.0,2,7]trideca-1,8-diene?

• Methodological Answer : Synthesis optimization requires systematic variation of reaction parameters. Key steps include:

• Catalyst selection : Test transition metal catalysts (e.g., Pd or Cu) to enhance cyclization efficiency .
• Temperature control : Optimize stepwise heating (e.g., 60–80°C for cyclization, 100–120°C for ring closure) to minimize side products .
• Purification : Use column chromatography with gradient elution (e.g., hexane/ethyl acetate) to isolate high-purity product (>95%) .

Q. How can the structural characteristics of this compound be reliably characterized?

• Methodological Answer : Combine multiple analytical techniques:

• X-ray crystallography : Resolve the tricyclic backbone and nitrogen atom positions .
• NMR spectroscopy : Assign peaks using 2D experiments (e.g., $^{1}\text{H}$-$^{13}\text{C}$ HSQC) to confirm methyl group placement and aromaticity .
• Mass spectrometry (HRMS) : Validate molecular formula (e.g., C$_{11}$H$_{8}$N$_{4}$ for analogs) with <5 ppm error .

Q. What experimental approaches are suitable for preliminary screening of biological activity?

• Methodological Answer : Prioritize in vitro assays:

• Enzyme inhibition : Test against kinases or proteases using fluorogenic substrates (e.g., IC$_{50}$ determination at 10–100 μM concentrations) .
• Receptor binding : Radioligand displacement assays (e.g., for GPCRs) with competitive binding curves .

Advanced Research Questions

Q. How do substituent variations on the tricyclic framework influence reaction mechanisms?

• Methodological Answer :

• Substituent mapping : Introduce electron-withdrawing groups (e.g., -NO$_{2}$) to study effects on ring-opening reactions .
• Mechanistic probes : Use DFT calculations to model transition states and compare with experimental kinetic data (e.g., Arrhenius plots) .
• Isotopic labeling : Track $^{15}\text{N}$ or $^{13}\text{C}$ in intermediates via LC-MS to confirm reaction pathways .

Q. How can contradictory data between structural predictions and observed bioactivity be resolved?

• Methodological Answer : Address discrepancies through:

• Cocrystallization studies : Determine binding modes with target proteins (e.g., using synchrotron X-ray sources) .
• Molecular dynamics simulations : Compare predicted vs. observed conformational flexibility (e.g., RMSD <2 Å) .
• SAR refinement : Synthesize derivatives with systematic substituent changes (e.g., methyl, halogen) to isolate critical functional groups .

Q. What strategies enable the establishment of structure-activity relationships (SAR) for this compound class?

• Methodological Answer :

• Analog synthesis : Prepare derivatives with modifications at positions 3, 7, and 10 (Table 1) .

• Computational modeling : Use QSAR models (e.g., CoMFA) to correlate substituent properties (logP, polarizability) with activity .

  Substituent Position	Example Group	Observed Effect on Activity	Reference
  3	-CH$_{3}$	Increased kinase inhibition
  7	-Cl	Reduced metabolic stability

Q. What crystallographic challenges arise in resolving ambiguities in the tricyclic core?

• Methodological Answer :

• Crystal growth : Use slow vapor diffusion (e.g., dichloromethane/methanol) to obtain diffraction-quality crystals .
• Disorder mitigation : Apply SHELXL refinement with anisotropic displacement parameters for nitrogen atoms .

Q. How can thermodynamic stability under varying pH conditions be systematically evaluated?

• Methodological Answer :

• pH stability assays : Incubate compound in buffers (pH 2–12) and monitor degradation via HPLC .
• Calorimetry : Measure ΔH of decomposition using DSC to identify destabilizing conditions .

Q. What methodologies support enantioselective synthesis of chiral derivatives?

• Methodological Answer :

• Chiral auxiliaries : Use Evans oxazolidinones to control stereochemistry during cyclization .
• Asymmetric catalysis : Screen chiral ligands (e.g., BINAP) with Pd catalysts for enantiomeric excess (ee >90%) .